Cas no 1171931-32-0 (1-benzyl-3-ethyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-benzyl-3-ethyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1171931-32-0
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 5167048
• Update Time: 2025-08-02

1-benzyl-3-ethyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-ethyl-1H-pyrazole-4-carboxylic acid
• 1-benzyl-3-ethylpyrazole-4-carboxylic acid
• 1-benzyl-3-ethyl-1H-pyrazole-4-carboxylicacid
• Z382695562
• 1H-Pyrazole-4-carboxylic acid, 3-ethyl-1-(phenylmethyl)-

• Inchi： 1S/C13H14N2O2/c1-2-12-11(13(16)17)9-15(14-12)8-10-6-4-3-5-7-10/h3-7,9H,2,8H2,1H3,(H,16,17)
• InChI Key： VFGNXKKHQRLSCD-UHFFFAOYSA-N
• SMILES： OC(C1=CN(CC2C=CC=CC=2)N=C1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 264
• XLogP3: 2.2
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-benzyl-3-ethyl-1H-pyrazole-4-carboxylic acid

Professional Introduction to 1-benzyl-3-ethyl-1H-pyrazole-4-carboxylic acid (CAS No. 1171931-32-0)

1-benzyl-3-ethyl-1H-pyrazole-4-carboxylic acid, identified by the CAS number 1171931-32-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule belongs to the pyrazole class, a scaffold that has garnered considerable attention due to its diverse biological activities and structural versatility. The presence of both benzyl and ethyl substituents on the pyrazole ring introduces unique electronic and steric properties, making it a valuable building block for the synthesis of novel bioactive molecules.

The chemical structure of 1-benzyl-3-ethyl-1H-pyrazole-4-carboxylic acid consists of a six-membered aromatic ring containing two nitrogen atoms, with a benzyl group attached at the 1-position and an ethyl group at the 3-position. The carboxylic acid functionality is located at the 4-position, providing opportunities for further derivatization and functionalization. This structural motif has been extensively explored in drug discovery efforts, owing to its ability to interact with various biological targets, including enzymes and receptors.

In recent years, there has been a surge in research focused on developing novel therapeutic agents based on pyrazole derivatives. The compound 1-benzyl-3-ethyl-1H-pyrazole-4-carboxylic acid has emerged as a promising intermediate in this context. Its unique structural features make it an ideal candidate for designing molecules with enhanced pharmacological properties. For instance, studies have demonstrated its potential in inhibiting certain enzymes implicated in inflammatory and infectious diseases.

One of the most compelling aspects of 1-benzyl-3-ethyl-1H-pyrazole-4-carboxylic acid is its role as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop derivatives with improved solubility, bioavailability, and target specificity. The benzyl group, in particular, serves as an effective handle for further chemical modifications, allowing for the introduction of additional functional groups that can fine-tune the biological activity of the final product.

The carboxylic acid moiety at the 4-position of 1-benzyl-3-ethyl-1H-pyrazole-4-carboxylic acid also plays a crucial role in its pharmacological profile. This functionality can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity. Moreover, it can be used to form esters or amides, which are common pharmacological modifications that improve metabolic stability and reduce toxicity.

Recent advancements in computational chemistry have further highlighted the significance of 1-benzyl-3-ethyl-1H-pyrazole-4-carboxylic acid as a scaffold for drug discovery. Molecular docking studies have revealed its potential interaction with various protein targets, including those involved in cancer pathways and neurological disorders. These computational insights have guided experimental efforts to synthesize and evaluate novel derivatives with improved therapeutic potential.

The versatility of 1-benzyl-3-ethyl-1H-pyrazole-4-carboxylic acid extends beyond its applications in small-molecule drug design. It has also been explored as a key intermediate in the synthesis of agrochemicals and specialty chemicals. Its ability to undergo various chemical transformations makes it a valuable reagent for industrial processes that require complex molecular architectures.

In conclusion, 1-benzyl-3-ethyl-1H-pyrazole-4-carboxylic acid (CAS No. 1171931-32-0) represents a fascinating compound with broad applications in pharmaceutical and chemical research. Its unique structural features, coupled with its role as a versatile intermediate, make it an indispensable tool for scientists working on next-generation therapeutics. As research continues to uncover new biological activities and synthetic possibilities, this compound is poised to remain at the forefront of medicinal chemistry innovation.